Cas no 5467-39-0 (Quinoxaline,decahydro-1-methyl-, cis-)
5467-39-0 structure
Product Name:Quinoxaline,decahydro-1-methyl-, cis-
Quinoxaline,decahydro-1-methyl-, cis- Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline,decahydro-1-methyl-, cis-
- trans-1-Methyldecahydroquinoxaline
- 1H-Indene,2,3-dihydro-1-methyl-3-phenyl-,cis
- trans-1-Methyl-3-phenylindan
- NSC28013
- YKNDCKWOYKGTBO-BDAKNGLRSA-N
- (4ar,8as)-1-methyldecahydroquinoxaline
- NSC-28013
- 5467-39-0
- SCHEMBL1190013
-
- Inchi: 1S/C9H18N2/c1-11-7-6-10-8-4-2-3-5-9(8)11/h8-10H,2-7H2,1H3/t8-,9+/m1/s1
- InChI Key: YKNDCKWOYKGTBO-BDAKNGLRSA-N
- SMILES: N1(C)CCN[C@@H]2CCCC[C@H]12
Computed Properties
- Exact Mass: 154.14700
- Monoisotopic Mass: 154.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- PSA: 15.27000
- LogP: 1.09930
Quinoxaline,decahydro-1-methyl-, cis- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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